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Compound of Interest

Compound Name: Benzylpenicillin Benzathin

Cat. No.: B8081738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and weight

of Benzylpenicillin Benzathine, a long-acting antibiotic. The information is presented to

support research, development, and quality control activities within the pharmaceutical

sciences.

Molecular Composition and Weight
Benzylpenicillin benzathine is a salt formed from two molecules of benzylpenicillin (penicillin

G) and one molecule of benzathine (N,N'-dibenzylethylenediamine). This combination results in

a compound with a significantly longer half-life than benzylpenicillin alone. The molecular

properties of the anhydrous and tetrahydrate forms are summarized below.

Data Presentation
Compound/Component Molecular Formula Molecular Weight ( g/mol )

Benzylpenicillin Benzathine

(Anhydrous)
C48H56N6O8S2 909.12[1][2][3][4][5]

Benzylpenicillin Benzathine

(Tetrahydrate)
C48H64N6O12S2 981.2[6]

Benzylpenicillin (Penicillin G) C16H18N2O4S 334.39

Benzathine C16H20N2 240.34
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Experimental Protocols for Molecular
Characterization
The determination of the molecular formula and weight of pharmaceutical compounds such as

Benzylpenicillin Benzathine relies on precise analytical techniques. The following sections

detail the methodologies for two fundamental experimental approaches: High-Resolution Mass

Spectrometry and Elemental Analysis.

High-Resolution Mass Spectrometry (HRMS) for
Molecular Weight and Formula Determination
High-resolution mass spectrometry is a critical tool for the accurate determination of a

compound's molecular weight and for confirming its elemental composition.

Methodology:

Sample Preparation:

Accurately weigh approximately 1-2 mg of the Benzylpenicillin Benzathine reference

standard.

Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water, to a

final concentration of approximately 1 mg/mL.

Further dilute the stock solution to a concentration of 10-100 µg/mL for infusion.

Instrumentation and Calibration:

Utilize a high-resolution mass spectrometer, such as an Orbitrap or FT-ICR instrument,

equipped with an electrospray ionization (ESI) source.

Calibrate the instrument using a standard calibration solution appropriate for the desired

mass range to ensure high mass accuracy (typically < 5 ppm).

Data Acquisition:
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Introduce the sample solution into the ESI source via direct infusion using a syringe pump

at a flow rate of 5-10 µL/min.

Acquire mass spectra in positive ion mode, as the basic nitrogen atoms in the molecule

are readily protonated.

Set the instrument to acquire data over a mass-to-charge (m/z) range that will encompass

the expected molecular ion, for example, m/z 100-1200.

Data Analysis:

Identify the peak corresponding to the protonated molecule [M+H]+. For the anhydrous

form, this would be expected at an m/z of approximately 910.13.

Utilize the instrument's software to calculate the exact mass of the molecular ion.

Based on the accurate mass measurement, use a formula calculator to confirm the

elemental composition (C48H57N6O8S2 for the [M+H]+ ion) within a specified mass

tolerance (e.g., ± 5 ppm).

Elemental Analysis for Empirical Formula Verification
Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and

sulfur, which is used to verify the empirical formula of Benzylpenicillin Benzathine.

Methodology:

Sample Preparation:

Ensure the sample is homogenous and dry. If necessary, grind the sample to a fine

powder and dry it under vacuum to remove any residual solvents or moisture.

Accurately weigh 1-3 mg of the prepared sample into a tin capsule using a calibrated

microbalance.

Instrumentation:
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Employ a CHNS elemental analyzer. This instrument uses a combustion method to

convert the sample into simple gases (CO2, H2O, N2, and SO2).

Analysis Procedure:

Place the weighed sample into the instrument's autosampler.

Initiate the analysis sequence. The sample is dropped into a high-temperature furnace

(typically ~900-1000°C) in an oxygen-rich environment, leading to complete combustion.

The resulting gases are passed through a reduction tube to convert nitrogen oxides to N2

and are then separated by a gas chromatography column.

A thermal conductivity detector (TCD) measures the concentration of each gas.

Calculation and Interpretation:

The instrument's software calculates the percentage of C, H, N, and S in the sample

based on the detector response and the initial sample weight.

Compare the experimentally determined percentages with the theoretical percentages

calculated from the molecular formula (C48H56N6O8S2) to confirm the empirical formula.

Structural Relationship Diagram
The following diagram illustrates the formation of Benzylpenicillin Benzathine from its

constituent molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8081738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product

Benzylpenicillin (Penicillin G)
C16H18N2O4S

Benzylpenicillin Benzathine
C48H56N6O8S2

Benzylpenicillin (Penicillin G)
C16H18N2O4S

Benzathine
C16H20N2

Click to download full resolution via product page

Caption: Formation of Benzylpenicillin Benzathine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of Benzylpenicillin Benzathine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081738#benzylpenicillin-benzathine-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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